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Compound Name:

methoxypropyl)amine
CAS No.: 1038235-71-0
Cat. No.: B1385945
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\ J

Application Note: (3-Fluorophenyl)methylamine
A Versatile Fluorinated Building Block for Drug
Discovery[1]

Executive Summary

(3-Fluorophenyl)methylamine (CAS 100-82-3), also known as 3-Fluorobenzylamine, is a critical
intermediate in the synthesis of bioactive small molecules.[1] Its significance lies in the strategic
placement of the fluorine atom, which modulates metabolic stability, lipophilicity (logP), and pKa
without imposing the steric bulk of larger halogens. This guide details the handling, reactivity,
and synthetic protocols for utilizing this amine in high-value transformations, specifically
focusing on its role in developing protease inhibitors and kinase ligands.

Chemical Profile & Safety Architecture
Physicochemical Data
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Property Value Relevance
CAS Number 100-82-3 Unique Identifier
Molecular Weight 125.14 g/mol Fragment-based drug design
Boiling Point 82 °C (16 mmHg) Distillable for high purity
Density 1.097 g/mL Liquid handling parameters
] o Visual purity check (darkening
Appearance Colorless to light yellow liquid o o
indicates oxidation)

o ) ) Determines base strength in

Acidity (pKa) ~9.2 (Conjugate acid)

couplings

Safety & Handling (MSDS Highlights)

o Hazard Classification:Skin Corr. 1B (H314). Causes severe skin burns and eye damage.[1]

[2]

o Storage: Store under inert atmosphere (Argon/Nitrogen) at 2-8°C. Amines readily absorb
COz2 from air to form carbamates/carbonates.[1]

» Incompatibility: Strong oxidizing agents, acid chlorides, acid anhydrides, and chloroformates.

Strategic Applications in Medicinal Chemistry

The 3-fluorobenzyl moiety is a "privileged structure™ in medicinal chemistry.[1] The fluorine
atom at the meta-position exerts a strong inductive electron-withdrawing effect (-1), reducing the
electron density of the aromatic ring and the basicity of the benzylic amine compared to non-
fluorinated analogs.

Key Therapeutic Areas:

» HIV Protease Inhibitors: Used in the synthesis of non-peptidic sulfonamide inhibitors (e.g.,
DPC 681 analogs).[1] The fluorinated ring improves hydrophobic collapse in the S1/S2
subsites of the protease enzyme.
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o Kinase Inhibitors: The 3-fluorobenzyl group frequently replaces plain benzyl groups to block
metabolic oxidation at the benzylic position (a common clearance pathway).[1]

e GPCR Ligands: Modulates binding affinity in dopamine and serotonin receptor antagonists.

[1]

Reaction Landscape & Logic

The following diagram illustrates the core synthetic pathways accessible from (3-
Fluorophenyl)methylamine.

Amide Coupling
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(3-Fluorophenyl)methylamine

(CAS 100-82-3) + R-SO2Cl1/TEA

Sulfonylation
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+ Isocyanates / CDI

Urea/Carbamate
Formation

Click to download full resolution via product page

Figure 1: Core synthetic divergence points for 3-Fluorobenzylamine.

Detailed Experimental Protocols
Protocol A: High-Efficiency Amide Coupling (HATU
Method)

Target: Synthesis of fluorinated peptidomimetics or kinase inhibitor scaffolds.[1]

Rationale: The electron-withdrawing fluorine slightly reduces the nucleophilicity of the amine.[1]
Standard EDC/HOBLt couplings may be sluggish.[1] HATU is chosen for its high reactivity and
suppression of racemization if coupling to chiral amino acids.[1]
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Reagents:

Carboxylic Acid (1.0 equiv)[1]

(3-Fluorophenyl)methylamine (1.1 equiv)[1]

HATU (1.2 equiv)[1]

DIPEA (N,N-Diisopropylethylamine) (3.0 equiv)[1]

DMF (Anhydrous)[1]

Step-by-Step Procedure:

Activation: In a flame-dried round-bottom flask, dissolve the Carboxylic Acid (1.0 mmol) in
anhydrous DMF (5 mL).

e Add Base: Add DIPEA (3.0 mmol, 0.52 mL) and stir for 5 minutes under Nitrogen.

e Add Coupling Agent: Add HATU (1.2 mmol, 456 mg) in one portion. The solution typically
turns yellow/orange.[1] Stir for 15 minutes to form the active ester.

e Amine Addition: Add (3-Fluorophenyl)methylamine (1.1 mmol, ~138 mg/126 pL) dropwise.

e Reaction: Stir at room temperature for 2—4 hours. Monitor by LC-MS (Look for M+1 of
product).[1]

e Workup: Dilute with EtOAc (50 mL). Wash sequentially with:
o 1M HCI (2 x 20 mL) — Removes unreacted amine/DIPEA.[1]
o Sat. NaHCOs (2 x 20 mL) — Removes unreacted acid/HOBt byproducts.[1]
o Brine (20 mL).

« |solation: Dry over Na=SOa, filter, and concentrate. Purify via flash chromatography
(Hexane/EtOAc gradient).
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Protocol B: Reductive Amination (Secondary Amine
Synthesis)

Target: Synthesis of N-alkylated bioactive cores.[1]

Rationale: Using Sodium Triacetoxyborohydride (STAB) allows for a "one-pot" reaction.[1] It is
mild enough to not reduce ketones or esters present elsewhere in the molecule.[1]

Reagents:

o Aldehyde/Ketone (1.0 equiv)[1]

(3-Fluorophenyl)methylamine (1.2 equiv)[1]

Sodium Triacetoxyborohydride (STAB) (1.5 equiv)[1]

Acetic Acid (catalytic, 1-2 drops)[1]

DCE (1,2-Dichloroethane) or DCM[1]

Step-by-Step Procedure:

¢ Imine Formation: Dissolve the Aldehyde (1.0 mmol) and (3-Fluorophenyl)methylamine (1.2
mmol) in DCE (10 mL).

o Catalysis: Add 1 drop of Glacial Acetic Acid (promotes imine formation). Stir for 30—-60
minutes at Room Temperature.

e Reduction: Add STAB (1.5 mmol, 318 mg) in portions. Note: Mild gas evolution may occur.[1]
e Reaction: Stir overnight (12—16 hours) under Nitrogen.

e Quench: Quench by adding Sat. NaHCOs (10 mL) and stirring vigorously for 15 minutes.

» Extraction: Extract with DCM (3 x 20 mL).

 Purification: The secondary amine product is often basic.[1] Purify on silica gel using
DCM/MeOH (95:5) with 1% NH4OH additive to prevent streaking.[1]
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Protocol C: Sulfonamide Synthesis (Protease Inhibitor
Workflow)

Target: Synthesis of DPC 681/684 analogs.

Rationale: Sulfonylation is extremely rapid.[1] The main challenge is bis-sulfonylation.[1]
Maintaining low temperature and strict stoichiometry controls this.

Step-by-Step Procedure:

Setup: Dissolve (3-Fluorophenyl)methylamine (1.0 mmol) and Triethylamine (1.5 mmol) in
anhydrous DCM (10 mL). Cool to 0°C.[1]

» Addition: Dissolve the Sulfonyl Chloride (1.0 mmol) in DCM (2 mL) and add dropwise over 10
minutes.

» Reaction: Allow to warm to room temperature and stir for 2 hours.
e Workup: Wash with 1M HCI (to remove TEA) and Brine.

o Crystallization: Many sulfonamides crystallize from EtOH/Water.[1] If oil persists, use column
chromatography.[1]

Troubleshooting & Optimization

© 2026 BenchChem. All rights reserved. 6/10 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/3-Fluorobenzylamine
https://pubchem.ncbi.nlm.nih.gov/compound/3-Fluorobenzylamine
https://pubchem.ncbi.nlm.nih.gov/compound/3-Fluorobenzylamine
https://pubchem.ncbi.nlm.nih.gov/compound/3-Fluorobenzylamine
https://pubchem.ncbi.nlm.nih.gov/compound/3-Fluorobenzylamine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1385945?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Issue Probable Cause Solution

) ) Ensure DIPEA is fresh and in
Amine Hydrochloride Salt

Low Yield (Amide Coupling) ) excess (3.0 equiv) to keep the
formation
amine free-based.

Use STAB (mild) instead of
Bis-alkylation (Reductive ] ] NaCNBHs. Add the reducing
7 Aldehyde is too reactive o )
Amination) agent after imine formation

time (1 hr).[1]

Distill the starting material (3-

Fluorobenzylamine) if it is

Dark Product Color Oxidation of the amine
significantly yellow/brown
before use.[1]
The fluorinated group
increases lipophilicity.[1] Use a
Emulsions during Workup Fluorine lipophilicity DCM/Isopropy! Alcohol (3:1)

mixture for extraction if

emulsions form.[1]

Visualization: Protease Inhibitor Synthesis Workflow

The following diagram details the logic flow for synthesizing a sulfonamide-based protease
inhibitor using this intermediate.
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Click to download full resolution via product page
Figure 2: Logical workflow for synthesizing sulfonamide-based inhibitors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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